4-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}methyl)benzonitrile

• IUPAC Name: 4-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C17H13N3O2S/c1-21-15-5-3-2-4-14(15)16-19-20-17(22-16)23-11-13-8-6-12(10-18)7-9-13/h2-9H,11H2,1H3
• InChI Key: DILYPBVBKCOPIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)SCC3=CC=C(C=C3)C#N
• Molecular Formula: C17H13N3O2S
• Molecular Weight: 323.4 g/mol

Description

4-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}methyl)benzonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as MTMB or MTB and has been studied extensively for its biological and chemical properties.

Scientific Research Applications

4-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}methyl)benzonitrile has been studied for its potential applications in various scientific research areas. One of the main applications of MTMB is in the field of medicinal chemistry where it has been studied for its anti-cancer properties. MTMB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines.

Mechanism of Action

The mechanism of action of 4-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}methyl)benzonitrile is not fully understood, but it is believed to work by inhibiting various enzymes and proteins involved in cell growth and inflammation. MTMB has been shown to inhibit the activity of the enzyme topoisomerase IIα, which is involved in DNA replication and cell division. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. MTMB has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two enzymes involved in the apoptotic pathway. It also inhibits the expression of various genes involved in cell proliferation and angiogenesis. In addition, MTMB has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}methyl)benzonitrile in lab experiments is its well-established synthesis method. This compound is also relatively stable and can be easily purified through column chromatography. However, one of the limitations of using MTMB in lab experiments is its limited solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of 4-({[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}methyl)benzonitrile. One potential direction is the development of MTMB analogs with improved solubility and potency. Another direction is the study of MTMB in combination with other anti-cancer agents to determine its potential use in combination therapy. Additionally, the study of MTMB in animal models could provide valuable insights into its potential use in clinical settings.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The synthesis method of MTMB is well-established, and it has been studied extensively for its anti-cancer and anti-inflammatory properties. While there are limitations to its use in lab experiments, the future directions for the study of MTMB are promising and could lead to its potential use in clinical settings.